Cas no 1498712-26-7 (2-ethoxy-4-methoxy-2-methylbutan-1-amine)

• Product Name: 2-ethoxy-4-methoxy-2-methylbutan-1-amine
• CAS No: 1498712-26-7
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 6206087
• PubChem ID: 66070709
• Update Time: 2025-08-03

2-ethoxy-4-methoxy-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-methoxy-2-methylbutan-1-amine
• CS-0285691
• EN300-1293778
• 1498712-26-7
• AKOS015413412

• Inchi： 1S/C8H19NO2/c1-4-11-8(2,7-9)5-6-10-3/h4-7,9H2,1-3H3
• InChI Key： ZGBALDYUBAKHJY-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(CN)CCOC

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-ethoxy-4-methoxy-2-methylbutan-1-amine

Comprehensive Overview of 2-Ethoxy-4-methoxy-2-methylbutan-1-amine (CAS No. 1498712-26-7)

2-Ethoxy-4-methoxy-2-methylbutan-1-amine (CAS No. 1498712-26-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and specialty chemical synthesis. This amine derivative, characterized by its unique ethoxy and methoxy functional groups, exhibits versatile reactivity, making it a valuable intermediate in modern synthetic chemistry. Its molecular structure, featuring a branched carbon chain with methyl substitution, contributes to its distinct physicochemical properties, including solubility, stability, and reactivity profiles.

In recent years, the demand for high-purity amine derivatives like 2-Ethoxy-4-methoxy-2-methylbutan-1-amine has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, owing to its ability to modulate pharmacokinetic properties. The compound’s CAS No. 1498712-26-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in green chemistry and sustainable synthesis initiatives.

One of the key trends in the chemical industry is the shift toward environmentally friendly solvents and low-toxicity intermediates. 2-Ethoxy-4-methoxy-2-methylbutan-1-amine aligns with this trend, as its structural features may reduce the need for harsh reaction conditions. This has led to its exploration in catalytic processes and microwave-assisted synthesis, where efficiency and selectivity are paramount. Additionally, its potential role in flavor and fragrance applications has sparked interest among manufacturers seeking novel synthetic pathways.

The compound’s nomenclature, 2-Ethoxy-4-methoxy-2-methylbutan-1-amine, highlights its IUPAC-compliant naming conventions, which are critical for accurate chemical identification and patent literature searches. Its CAS registry number (1498712-26-7) ensures unambiguous referencing in global chemical inventories, a feature highly valued by regulatory bodies and quality control professionals. As synthetic methodologies evolve, this compound is increasingly cited in peer-reviewed journals for its role in stereoselective reactions and chiral synthesis.

From a commercial perspective, 2-Ethoxy-4-methoxy-2-methylbutan-1-amine is often discussed in the context of supply chain optimization and custom synthesis services. Companies specializing in fine chemicals emphasize its scalability and batch-to-batch consistency, addressing the needs of GMP-compliant production. Furthermore, its compatibility with continuous flow chemistry techniques positions it as a candidate for industrial-scale applications, reducing waste and improving yield.

In conclusion, 2-Ethoxy-4-methoxy-2-methylbutan-1-amine (CAS No. 1498712-26-7) represents a compelling case study in the intersection of chemical innovation and practical utility. Its multifaceted applications, from pharmaceutical intermediates to specialty chemicals, underscore its importance in contemporary research and development. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about sustainable chemistry and molecular design.